Cas no 1251548-06-7 (4-(4-fluorophenyl)-2-[(3-fluorophenyl)methyl]-1,1-dioxopyrido[2,3-e][1,2,4]thiadiazin-3-one)

• Product Name: 4-(4-fluorophenyl)-2-[(3-fluorophenyl)methyl]-1,1-dioxopyrido[2,3-e][1,2,4]thiadiazin-3-one
• CAS No: 1251548-06-7
• MF: C₁₉H₁₃F₂N₃O₃S
• MW: 401.38662981987
• CID: 6045047
• PubChem ID: 49667898
• Update Time: 2025-07-18

4-(4-fluorophenyl)-2-[(3-fluorophenyl)methyl]-1,1-dioxopyrido[2,3-e][1,2,4]thiadiazin-3-one Chemical and Physical Properties

Names and Identifiers

• 4-(4-fluorophenyl)-2-[(3-fluorophenyl)methyl]-1,1-dioxopyrido[2,3-e][1,2,4]thiadiazin-3-one
• 2H-Pyrido[2,3-e]-1,2,4-thiadiazin-3(4H)-one, 4-(4-fluorophenyl)-2-[(3-fluorophenyl)methyl]-, 1,1-dioxide
• 4-(4-fluorophenyl)-2-[(3-fluorophenyl)methyl]-2H,3H,4H-1lambda6-pyrido[2,3-e][1,2,4]thiadiazine-1,1,3-trione
• 1251548-06-7
• CCG-311738
• AKOS021976749
• F3407-0333
• 2-(3-fluorobenzyl)-4-(4-fluorophenyl)-2H-pyrido[2,3-e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide

• Inchi： 1S/C19H13F2N3O3S/c20-14-6-8-16(9-7-14)24-18-17(5-2-10-22-18)28(26,27)23(19(24)25)12-13-3-1-4-15(21)11-13/h1-11H,12H2
• InChI Key： IYDOHCPNQLCPSQ-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)C2=CC=CN=C2N(C2=CC=C(F)C=C2)C(=O)N1CC1=CC=CC(F)=C1

Computed Properties

• Exact Mass: 401.065
• Monoisotopic Mass: 401.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79A^2
• XLogP3: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 4-(4-fluorophenyl)-2-[(3-fluorophenyl)methyl]-1,1-dioxopyrido[2,3-e][1,2,4]thiadiazin-3-one

Comprehensive Analysis of 4-(4-fluorophenyl)-2-[(3-fluorophenyl)methyl]-1,1-dioxopyrido[2,3-e][1,2,4]thiadiazin-3-one (CAS No. 1251548-06-7): Structure, Applications, and Research Insights

The compound 4-(4-fluorophenyl)-2-[(3-fluorophenyl)methyl]-1,1-dioxopyrido[2,3-e][1,2,4]thiadiazin-3-one (CAS No. 1251548-06-7) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. Its complex architecture, featuring a pyrido[2,3-e][1,2,4]thiadiazine core with dual fluorophenyl substitutions, positions it as a promising candidate for diverse applications. Researchers are particularly intrigued by its potential in modulating biological pathways, given the prevalence of fluorinated compounds in modern drug discovery.

In recent years, the scientific community has witnessed a surge in interest around fluorinated heterocycles, driven by their enhanced metabolic stability and bioavailability. The presence of two fluorophenyl groups in this compound aligns with current trends in medicinal chemistry, where fluorine incorporation is strategically employed to optimize pharmacokinetic properties. Computational studies suggest that the 1,1-dioxo moiety in the thiadiazine ring may contribute to unique electronic properties, making it valuable for both therapeutic and material science applications.

The synthesis of CAS 1251548-06-7 typically involves multi-step organic transformations, with key steps including the construction of the central pyrido-thiadiazine scaffold followed by selective fluorophenyl substitutions. Recent publications highlight innovative catalytic methods for introducing the benzyl fluoride moiety at the 2-position, reflecting the growing demand for sustainable synthetic approaches. Analytical characterization via NMR spectroscopy and high-resolution mass spectrometry confirms the structural integrity of this compound, with the fluorine atoms producing distinctive spectral patterns that aid in quality control.

From a therapeutic perspective, preliminary studies indicate that derivatives of this chemical class may interact with protein kinases and ion channels, sparking investigations into potential applications for neurological and metabolic disorders. The dual-fluorine configuration appears to enhance membrane permeability while maintaining target specificity—a balance highly sought after in CNS-active compounds. These properties have led to its inclusion in several patent applications related to neuroprotective agents and metabolic modulators.

Material scientists have also explored 1251548-06-7 for its potential in organic electronics. The conjugated pyrido-thiadiazine system, combined with electron-withdrawing fluorine substituents, creates an interesting electronic profile for charge transport applications. Recent computational modeling suggests possible utility in organic photovoltaic systems, where its HOMO-LUMO gap could be tuned for specific light-harvesting applications.

Environmental and safety assessments of 4-(4-fluorophenyl)-2-[(3-fluorophenyl)methyl]-1,1-dioxopyrido[2,3-e][1,2,4]thiadiazin-3-one indicate favorable stability profiles under standard laboratory conditions. The compound demonstrates predictable degradation patterns in environmental fate studies, with the fluorine atoms remaining intact throughout most degradation pathways. This stability makes it suitable for long-term research applications while necessitating proper handling protocols typical for advanced research chemicals.

Ongoing research continues to uncover new dimensions of this multifaceted compound. With the pharmaceutical industry's growing focus on targeted therapies and the materials science field's pursuit of functional organic molecules, CAS 1251548-06-7 represents an important building block for innovation. Its unique combination of fluorine chemistry and fused heterocyclic architecture positions it at the forefront of several cutting-edge research domains, promising exciting developments in the coming years.